Cas no 54503-00-3 ( )

• Product Name: &nbsp
• CAS No: 54503-00-3
• MF: C₁₀H₁₈O₂S₄
• MW: 298.508718013763
• CID: 941618
• PubChem ID: 345160
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• O-butan-2-yl (butan-2-yloxycarbothioyldisulfanyl)methanethioate
• AC1L826M
• Bis-sec-butoxythiocarbonyl-disulfan
• bis-sec-butoxythiocarbonyl-disulfane
• butan-2-yloxy-butan-2-yloxycarbothioyldisulfanyl-methanethione
• CTK1H1321
• Di-isobutyldixanthogen
• NSC402568
• sec-butyl dixanthogen
• DTXSID20322973
• NSC-402568
• CNJZACUYPNOBBL-UHFFFAOYSA-N
• 54503-00-3
•  

• Inchi： 1S/C10H18O2S4/c1-5-7(3)11-9(13)15-16-10(14)12-8(4)6-2/h7-8H,5-6H2,1-4H3
• InChI Key： CNJZACUYPNOBBL-UHFFFAOYSA-N
• SMILES： S(C(OC(C)CC)=S)SC(OC(C)CC)=S

Computed Properties

• Exact Mass: 298.01914
• Monoisotopic Mass: 298.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.218
• Boiling Point: 348.2°C at 760 mmHg
• Flash Point: 164.4°C
• Refractive Index: 1.587
• PSA: 18.46
• LogP: 4.56780